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Compound of Interest

1,4-Dihydroxynaphthalene-2, 3-
Compound Name:
dicarbonitrile

Cat. No.: B086193

CAS Number: 1018-79-7

This technical guide provides a comprehensive overview of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile, a naphthalene derivative with significant potential in various scientific and
industrial fields. This document is intended for researchers, scientists, and professionals in
drug development and materials science, offering detailed information on its properties,
synthesis, applications, and biological activities.

Chemical and Physical Properties

1,4-Dihydroxynaphthalene-2,3-dicarbonitrile is an organic compound featuring a
naphthalene core substituted with two hydroxyl (-OH) and two nitrile (-CN) groups.[1] Its unique
structure, combining both electron-donating hydroxyl groups and electron-withdrawing nitrile
groups, imparts distinct electronic properties that are of great interest in materials science and
medicinal chemistry.[1]
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Property Value Reference
CAS Number 1018-79-7 [2][3]
Molecular Formula C12HsN202 [21[31[4]
Molecular Weight 210.19 g/mol [2][3]
Appearance Brown crystal to powder [3]

Melting Point >300 °C [5]
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Synthesis

A plausible synthetic route for 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile can be inferred
from common organic synthesis reactions. A potential workflow for derivatization through
alkylation is described below.
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Caption: A general workflow for the alkylation of 1,4-Dihydroxynaphthalene-2,3-
dicarbonitrile.
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Applications

The distinct chemical structure of 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile makes it a

versatile compound with applications in several fields.[1]

Materials Science: Its unique electronic properties make it a candidate for use in organic
electronics and photonic devices.[1] The presence of both electron-donating and electron-
withdrawing groups can be exploited in the design of novel organic semiconductors.

Pharmaceuticals: This compound serves as a potential intermediate in the synthesis of more
complex, biologically active molecules.[1] Its derivatives are being investigated for various
therapeutic applications.

Dyes and Pigments: The chromophoric nature of the naphthalene ring suggests its potential
use in the synthesis of novel dyes and pigments.[1]

Biological Activity

Preliminary studies have indicated that 1,4-Dihydroxynaphthalene-2,3-dicarbonitrile and its

derivatives possess notable biological activities.

Antioxidant Properties: Similar to other phenolic compounds, it is suggested to have
antioxidant activity, which could be beneficial in combating oxidative stress-related
conditions.[1]

Antimicrobial Activity: Derivatives of this compound have shown potential antimicrobial
properties, warranting further investigation in the development of new antimicrobial agents.

[1]

Anticancer Activity: The compound has demonstrated anticancer activity by inducing
apoptosis (programmed cell death) in cancer cells.[1] It appears to activate both intrinsic and
extrinsic apoptotic pathways.[1] The intrinsic pathway involves the disruption of mitochondrial
function and the release of cytochrome c.[1] Studies have shown its efficacy against
hepatocellular carcinoma cell lines, such as HepG2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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